3-Hexanol 3-Hexanol 3-Hexanol is an aliphatic alcohol that is reported to occur in freesia oil, pandan leaves and in tomato and dried products.
3-Hexanol, also known as fema 3351, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 3-Hexanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Hexanol has been primarily detected in saliva. Within the cell, 3-hexanol is primarily located in the cytoplasm. 3-Hexanol is an alcoholic, ether, and medicinal tasting compound that can be found in a number of food items such as pepper (c. annuum), yellow bell pepper, green bell pepper, and safflower. This makes 3-hexanol a potential biomarker for the consumption of these food products.
Hexan-3-ol is a hexanol in which the hydroxy group is at position 3. It has a role as a plant metabolite. It is a secondary alcohol and a hexanol.
Brand Name: Vulcanchem
CAS No.: 623-37-0
VCID: VC21254782
InChI: InChI=1S/C6H14O/c1-3-5-6(7)4-2/h6-7H,3-5H2,1-2H3
SMILES: CCCC(CC)O
Molecular Formula: C6H14O
Molecular Weight: 102.17 g/mol

3-Hexanol

CAS No.: 623-37-0

Cat. No.: VC21254782

Molecular Formula: C6H14O

Molecular Weight: 102.17 g/mol

* For research use only. Not for human or veterinary use.

3-Hexanol - 623-37-0

Specification

Description 3-Hexanol is an aliphatic alcohol that is reported to occur in freesia oil, pandan leaves and in tomato and dried products.
3-Hexanol, also known as fema 3351, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 3-Hexanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Hexanol has been primarily detected in saliva. Within the cell, 3-hexanol is primarily located in the cytoplasm. 3-Hexanol is an alcoholic, ether, and medicinal tasting compound that can be found in a number of food items such as pepper (c. annuum), yellow bell pepper, green bell pepper, and safflower. This makes 3-hexanol a potential biomarker for the consumption of these food products.
Hexan-3-ol is a hexanol in which the hydroxy group is at position 3. It has a role as a plant metabolite. It is a secondary alcohol and a hexanol.
CAS No. 623-37-0
Molecular Formula C6H14O
Molecular Weight 102.17 g/mol
IUPAC Name hexan-3-ol
Standard InChI InChI=1S/C6H14O/c1-3-5-6(7)4-2/h6-7H,3-5H2,1-2H3
Standard InChI Key ZOCHHNOQQHDWHG-UHFFFAOYSA-N
SMILES CCCC(CC)O
Canonical SMILES CCCC(CC)O

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